Cas no 19363-99-6 (3-iodopyrazolo[1,5-a]pyridine)

• Product Name: 3-iodopyrazolo[1,5-a]pyridine
• CAS No: 19363-99-6
• MF: C₇H₅IN₂
• MW: 244.032473325729
• MDL: MFCD20483547
• CID: 2134652
• PubChem ID: 60170807
• Update Time: 2025-07-23

3-iodopyrazolo[1,5-a]pyridine Chemical and Physical Properties

Names and Identifiers

• 3-?iodo-Pyrazolo[1,?5-?a]?pyridine
• 3-Iodopyrazolo[1,5-a]pyridine
• Pyrazolo[1,5-a]pyridine, 3-iodo-
• 3-Iodo-pyrazolo[1,5-a]pyridine
• CS-0088111
• EN300-108138
• SCHEMBL1371036
• SB34805
• 3-Iodopyrazolo[1,5-a]pyridine, 97%
• DA-25538
• MFCD20483547
• AKOS027322354
• 19363-99-6
• Z1416202327
• SY242637
• AS-39276
• 3-Iodopyrazolo(1,5-a)pyridine
• 856-203-7
• UAA36399
• 3-iodopyrazolo[1,5-a]pyridine

• MDL： MFCD20483547
• Inchi： 1S/C7H5IN2/c8-6-5-9-10-4-2-1-3-7(6)10/h1-5H
• InChI Key： PNNARKUCAKULAL-UHFFFAOYSA-N
• SMILES： IC1C=NN2C=CC=CC2=1

Computed Properties

• Exact Mass: 243.95000
• Monoisotopic Mass: 243.94975g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 17.3Ų

Experimental Properties

• Melting Point: 67-69℃
• PSA: 17.30000
• LogP: 1.93890
• Sensitiveness: Light Sensitive

Additional information on 3-iodopyrazolo[1,5-a]pyridine

Introduction to 3-iodopyrazolo[1,5-a]pyridine (CAS No. 19363-99-6)

3-iodopyrazolo[1,5-a]pyridine, identified by the Chemical Abstracts Service registry number CAS No. 19363-99-6, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry due to its versatile structural framework and potential biological activities. This compound belongs to the class of fused pyrazole and pyridine derivatives, which are well-documented for their roles in drug discovery and development. The presence of an iodine atom at the 3-position of the pyrazolo[1,5-a]pyridine core enhances its reactivity, making it a valuable intermediate in synthetic chemistry and a promising candidate for further exploration in medicinal applications.

The structural motif of 3-iodopyrazolo[1,5-a]pyridine consists of a pyrazole ring fused to a pyridine ring, with the iodine substituent positioned strategically to facilitate various chemical transformations. This arrangement not only contributes to its stability but also allows for selective functionalization at multiple sites, enabling chemists to tailor its properties for specific applications. The compound's unique structure has made it a focal point in recent research efforts aimed at developing novel therapeutic agents.

In recent years, 3-iodopyrazolo[1,5-a]pyridine has been extensively studied for its potential pharmacological effects. Researchers have been particularly interested in its ability to interact with biological targets such as kinases, receptors, and enzymes, which are often implicated in various diseases. Preliminary studies suggest that this compound may exhibit inhibitory activity against certain kinases, making it a candidate for further investigation in the treatment of cancers and inflammatory disorders. The iodine atom's presence also makes it an attractive scaffold for palladium-catalyzed cross-coupling reactions, which are widely used in the synthesis of complex molecules.

The synthesis of 3-iodopyrazolo[1,5-a]pyridine typically involves multi-step organic transformations starting from readily available precursors. One common approach involves the condensation of hydrazine derivatives with β-diketones or α-haloketones to form the pyrazole ring, followed by cyclization with pyridine derivatives. The introduction of the iodine atom can be achieved through halogenation reactions or by incorporating an iodinated intermediate during the synthesis process. These synthetic strategies have been optimized to ensure high yields and purity, making 3-iodopyrazolo[1,5-a]pyridine accessible for both academic research and industrial applications.

Recent advancements in computational chemistry have also contributed to a deeper understanding of the properties and reactivity of 3-iodopyrazolo[1,5-a]pyridine. Molecular modeling studies have revealed insights into its binding modes with biological targets, providing valuable guidance for structure-activity relationship (SAR) studies. These computational approaches have helped researchers predict potential drug-like properties and optimize derivatives for improved efficacy and selectivity. The integration of experimental data with computational predictions has accelerated the discovery process and enhanced the likelihood of identifying lead compounds for further development.

The pharmaceutical industry has taken notice of 3-iodopyrazolo[1,5-a]pyridine due to its promising characteristics as a drug candidate. Several companies and academic institutions have initiated programs to explore its therapeutic potential further. Early-stage clinical trials may be on the horizon as researchers work to validate its safety and efficacy in human subjects. The compound's ability to modulate key biological pathways positions it as a strong contender for treating conditions ranging from cancer to autoimmune diseases.

Moreover, the versatility of 3-iodopyrazolo[1,5-a]pyridine extends beyond pharmaceutical applications. It serves as a valuable building block in materials science and agrochemical research. For instance, its structural features make it suitable for designing novel organic semiconductors or ligands for metal-organic frameworks (MOFs). These applications highlight the broad utility of this compound and underscore its importance in interdisciplinary research efforts.

In conclusion,3-iodopyrazolo[1,5-a]pyridine (CAS No. 19363-99-6) is a multifaceted compound with significant potential in pharmaceuticals, materials science, and beyond. Its unique structural properties and reactivity make it an attractive scaffold for drug discovery and synthetic chemistry. As research continues to uncover new applications and optimize synthetic routes,3-iodopyrazolo[1,5-a]pyridine is poised to play a crucial role in advancing scientific knowledge and developing innovative solutions across multiple domains.